Cas no 81940-37-6 (6-(Bromomethyl)-1-naphthonitrile)

• Product Name: 6-(Bromomethyl)-1-naphthonitrile
• CAS No: 81940-37-6
• MF: C₁₂H₈BrN
• MW: 246.102622032166
• CID: 1094689
• PubChem ID: 20080594
• Update Time: 2025-04-20

6-(Bromomethyl)-1-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-1-naphthonitrile
• 81940-37-6
• SCHEMBL9228617
• 6-(bromomethyl)naphthalene-1-carbonitrile

• Inchi： 1S/C12H8BrN/c13-7-9-4-5-12-10(6-9)2-1-3-11(12)8-14/h1-6H,7H2
• InChI Key： YPOUCQCXHGIHIT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C(C#N)=CC=CC=2C=1

Computed Properties

• Exact Mass: 244.98401g/mol
• Monoisotopic Mass: 244.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes